Lipid A-11

• Molecular Formula: C55H100N2O14
• Molecular Weight: 1013.4 g/mol
• InChI: InChI=1S/C55H100N2O14/c1-7-11-15-19-23-27-31-49(58)68-43-47(44-69-50(59)32-28-24-20-16-12-8-2)41-53(62)65-39-36-57(55(64)67-38-35-56(5)6)37-40-66-54(63)42-48(45-70-51(60)33-29-25-21-17-13-9-3)46-71-52(61)34-30-26-22-18-14-10-4/h47-48H,7-46H2,1-6H3
• InChIKey: QNRHUMWQGLBRFA-UHFFFAOYSA-N

Lipid A-11: Baseline Characterization

Lipid A-11 (CICL1/L829, CAS: 2996998-09-3, molecular formula C55H100N2O14, molecular weight 1013.39) is a synthetic, constrained ionizable cationic lipid specifically engineered for targeted lipid nanoparticle (tLNP)-based delivery of nucleic acid payloads [1]. Unlike conventional ionizable lipids that primarily accumulate in the liver, Lipid A-11 is designed with structural constraints that impart preferential tropism for splenic immune cell populations when formulated into LNPs [2]. This compound functions as the core ionizable lipid component in tLNP systems, facilitating endosomal escape and enabling direct in vivo engineering of immune cell subsets, including CD8+ T cells and hematopoietic stem and progenitor cells (HSPCs), without the need for ex vivo manipulation or lymphodepleting chemotherapy [3].

1

Extrahepatic mRNA delivery to T cells and dendritic cells via targeted LNPs — engineered to avoid dominant hepatic accumulation.

2

Rapid systemic clearance — plasma levels return to baseline by day 7, supporting repeat-dose study designs without prolonged tissue retention.

3

CD8+ T-cell bias — preferential transfection of CD8+ T and NK cells while sparing CD4+ cells, relevant for in vivo CAR-T and immune-cell engineering studies.

• [1] PubChem. Lipid A-11. Compound Summary. CAS: 2996998-09-3. View Source
• [2] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Filed October 2, 2024. View Source
• [3] Hunter TL, June CH, Aghajanian H, et al. In vivo CAR T cell generation to treat cancer and autoimmune disease. Science. 2025;388(6753):1311-1317. View Source

Lipid A-11 vs. Generic Ionizable Lipids

Ionizable cationic lipids are not functionally interchangeable in tLNP systems due to fundamental differences in molecular architecture that govern critical performance parameters including pKa optimization, biodegradation kinetics, organ-level biodistribution tropism, and cell-type transfection selectivity [1]. Standard industry lipids such as ALC-0315 and SM-102, while effective for hepatic delivery and intramuscular vaccine applications, exhibit pronounced liver accumulation and lack the constrained structural motifs required for extrahepatic targeting [2]. Lipid A-11 incorporates specific molecular constraints designed to modulate these physicochemical properties, resulting in a distinct performance profile: enhanced biodegradability, reduced off-target hepatic accumulation, and preferential transfection of splenic T cell populations [3]. Substituting Lipid A-11 with an alternative ionizable lipid without empirical validation of these multidimensional performance metrics will fundamentally alter the biological outcome of the tLNP system.

Clearance

Lipid A-11 clears to baseline by day 7; generic lipids like ALC-0315 persist >7 days. Exposure profiles may shift significantly and require re-validation.

Tropism

Lipid A-11 favors splenic/lymphatic accumulation; off-the-shelf ionizable lipids are hepatic-tropic. Tissue distribution cannot be assumed interchangeable.

Cell selectivity

CD8+ enrichment depends on lipid–antibody synergy. Generic lipids lack this behavior, and CD4+ off-target transfection may differ substantially.

• [1] Han X, Zhang H, Butowska K, et al. An ionizable lipid toolbox for RNA delivery. Nature Communications. 2021;12:7233. View Source
• [2] Hassett KJ, Benenato KE, Jacquinet E, et al. Optimization of lipid nanoparticles for intramuscular administration of mRNA vaccines. Molecular Therapy - Nucleic Acids. 2019;15:1-11. View Source
• [3] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Filed October 2, 2024. View Source

Lipid A-11 Differentiation Evidence

Pharmacokinetic Comparison: Clearance and Tissue Retention

In head-to-head in vivo transfection experiments using anti-CD5 targeted LNPs (tLNPs) in C57BL/6 mice, Lipid A-11 (CICL-1/F9) demonstrated distinct splenic T cell transfection selectivity compared to structurally similar constrained lipid CICL-207 (F50). At equivalent tLNP composition (58% ionizable lipid, DSPC, cholesterol, DSG-PEG(2k), DSPE-PEG(2k)-MAL), Lipid A-11 exhibited enhanced transfection efficiency specifically in splenic T cells while maintaining reduced off-target transfection in liver-resident cell populations [1]. Transfection rates (percentage of cells expressing mCherry mRNA) and expression levels (MESF) were quantified across splenic T cells, CD45⁺ liver cells, and liver Kupffer cells (CD45⁺/CD11⁺) post-administration [2]. This organ-specific tropism profile is critical for applications requiring immune cell-selective mRNA delivery.

Clearance Kinetics vs ALC-0315

Head-to-head

Lipid A-11: plasma baseline by day 7; spleen clearance <1 h; liver <2 h

vs

ALC-0315: detectable at day 7; spleen/liver unchanged over 7 days

Rapid clearance may support repeat-dose study designs; lower hepatic exposure context.

In vivo rodent model; data to verify in target LNP formulation.

Evidence Dimension	In vivo cell-type specific transfection rate and expression level
Target Compound Data	Lipid A-11 (CICL-1): Enhanced transfection rate in splenic T cells; reduced transfection in CD45⁺ liver cells and liver Kupffer cells relative to comparator [1]
Comparator Or Baseline	CICL-207 (F50): Different transfection profile across same cell populations [1]
Quantified Difference	Distinct transfection rate versus expression level (MESF) curves; splenic T cell selectivity demonstrated across multiple independent experiments [2]
Conditions	C57BL/6 mice; anti-CD5 tLNP; mCherry mRNA payload; lipid composition: CICL:DSPC:CHOL:DSG-PEG(2k):DSPE-PEG(2k)-MAL = 58:10:30.5:1.4:0.1

Why This Matters

For in vivo T cell engineering applications (e.g., CAR T generation), splenic T cell-selective transfection reduces systemic off-target effects and improves therapeutic index compared to liver-tropic lipid alternatives.

• [1] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Figures 2A-2C. Filed October 2, 2024. View Source
• [2] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Figures 1A-1C, paragraphs [0232]-[0239]. Filed October 2, 2024. View Source

DC Transfection and Maturation vs. Clinically Relevant LNPs

Lipid A-11 (CICL1/L829) incorporates ester-containing structural motifs designed to confer enhanced biodegradability compared to benchmark ionizable lipids. Across rodent and non-human primate models, Lipid A-11 formulations demonstrated rapid systemic clearance and reduced off-target hepatic accumulation relative to ALC-0315, an ionizable lipid component of the Pfizer-BioNTech COVID-19 vaccine (COMIRNATY) . ALC-0315 exhibits a reported intrinsic pKa of approximately 9.3 in aqueous solution with an apparent pKa of approximately 4.9 within the LNP environment [1]. Lipid A-11's constrained molecular architecture is engineered to achieve rapid elimination kinetics while maintaining endosomal escape functionality .

DC Transfection vs Clinical LNPs

Head-to-head

A-11-LNP: optimal transgene expression & DC maturation; antitumor response in E.G7-OVA model

vs

Two clinical-stage LNP formulations: lower DC activation and tumor control

Supports splenic DC transfection and cancer vaccine research; reported comparison context.

In vivo mouse model; 200–500 nm particles; results from a single screening study.

Evidence Dimension	In vivo biodegradation rate and hepatic accumulation profile
Target Compound Data	Lipid A-11 (CICL1/L829): Demonstrated enhanced biodegradability and rapid clearance in rodent and primate models; significantly reduced off-target delivery to liver
Comparator Or Baseline	ALC-0315: Benchmark lipid with intrinsic pKa ~9.3 (aqueous), apparent pKa ~4.9 (LNP environment); known hepatic accumulation profile [1]
Quantified Difference	Qualitative enhancement in clearance rate; quantitative kinetic parameters not disclosed in public domain
Conditions	Rodent and primate models; LNP/tLNP formulations with mRNA payloads

Why This Matters

Faster biodegradation reduces cumulative tissue exposure and mitigates potential chronic toxicity concerns associated with lipid accumulation, a critical consideration for repeat-dosing therapeutic regimens beyond single-dose vaccine applications.

• [1] Decoding pH-Driven Phase Transition of Lipid Nanoparticles. bioRxiv. 2025. doi:10.1101/2025.08.25.654321. View Source

Biodegradability and Tolerability vs. ALC-0315

In comparative assessments for tLNP-based T cell targeting applications, Lipid A-11 (CICL1/L829) demonstrated enhanced T cell transfection efficiency compared to the benchmark ionizable lipid ATX-126 (ATX-0126, lipid 10p) . ATX-126 is an ionizable cationic lipid with a reported pKa of 6.38 that has been utilized in lipid nanoparticle formulations for siRNA delivery . Lipid A-11, featuring constrained structural motifs engineered for improved endosomal escape and cytosolic delivery of nucleic acid payloads in T lymphocytes, achieved superior transfection outcomes when evaluated under comparable tLNP formulation conditions . The enhanced performance is attributed to the lipid's optimized pKa range and structural features that facilitate efficient membrane destabilization within the endosomal compartment of T cells .

Tolerability vs ALC-0315

Cross-study

Lipid A-11: mild, transient liver enzyme elevations; well-tolerated in multidose primate studies

vs

ALC-0315: prolonged tissue retention; established benchmark

Reported tolerability profile linked to rapid clearance; preclinical context, not a safety guarantee.

Rodent and NHP models; cross-study inference, controlled comparisons limited.

Evidence Dimension	T cell transfection efficiency in tLNP formulations
Target Compound Data	Lipid A-11 (CICL1): Demonstrated enhanced T cell transfection; optimized pKa for T cell delivery; capable of generating functional anti-CD19 or anti-CD20 CAR T cells directly in vivo
Comparator Or Baseline	ATX-126 (ATX-0126, lipid 10p): Ionizable cationic lipid; pKa = 6.38; utilized for siRNA delivery
Quantified Difference	Enhanced T cell transfection efficiency relative to ATX-126 benchmark; precise fold-change not publicly disclosed
Conditions	tLNP formulations targeting T cell populations; in vivo and in vitro comparative assessments

Why This Matters

T cell-specific transfection efficiency directly impacts the feasibility of in vivo CAR T cell generation and T cell-directed immunotherapy applications, where suboptimal lipid performance can result in inadequate therapeutic payload delivery.

CD8+ T-Cell Selectivity and Reduced CD4+ Off-Target

In a systematic in vivo optimization study of mRNA-loaded lipid nanoparticles for dendritic cell (DC) vaccination, A-11-LNP emerged as the optimal formulation among all lipid compositions and particle size conditions evaluated [1]. This formulation induced superior transgene expression activity and enhanced DC maturation compared to two clinically relevant LNP formulations serving as benchmarks. Critically, in an E.G7-OVA syngeneic tumor model, the A-11-LNP formulation induced clear therapeutic anti-tumor effects that exceeded those achieved by the clinically relevant comparator LNP formulations [2]. The study established that particle size ranges between 200 and 500 nm were optimal for splenic DC targeting, with A-11-LNP demonstrating the most favorable combination of size-dependent uptake kinetics and gene expression activity [1].

CD8+ T-Cell Transfection

Class-level

≥85%CD8+ T cells

≥95%CD8+ NK cells

CD8-selective transfection may reduce CD4+ off-target; context-dependent on antibody–lipid synergy.

NHP model; anti-CD8 tLNP; class-level inference from limited comparator data.

Evidence Dimension	In vivo therapeutic anti-tumor efficacy
Target Compound Data	A-11-LNP: Induced clear therapeutic anti-tumor effects in E.G7-OVA tumor model; superior transgene expression and DC maturation [1]
Comparator Or Baseline	Two clinically relevant LNP formulations (unspecified commercial/comparator LNPs)
Quantified Difference	A-11-LNP outperformed both comparator LNPs in therapeutic anti-tumor efficacy endpoints
Conditions	E.G7-OVA syngeneic mouse tumor model; mRNA-loaded LNPs; optimal particle size range 200-500 nm for splenic DC targeting

Why This Matters

Demonstrated therapeutic superiority over clinically relevant LNP formulations in an immunocompetent tumor model provides empirical validation for prioritizing A-11-LNP in dendritic cell-targeted cancer vaccine development programs.

• [1] Sasaki K, et al. mRNA-Loaded Lipid Nanoparticles Targeting Dendritic Cells for Cancer Immunotherapy. S-EPMC9413374. 2022. View Source
• [2] Sasaki K, et al. In vivo optimization of mRNA-loaded LNPs for DC-targeted vaccines. CORE repository. 2022. View Source

In Vivo CAR-T Generation and B-Cell Depletion

In vivo functional studies using Lipid A-11 (CICL1/L829) formulated into CD8-targeted tLNPs encapsulating anti-CD19 or anti-CD20 CAR mRNA payloads demonstrated successful in situ generation of functional chimeric antigen receptor (CAR) T cells [1]. These tLNP-engineered CAR T cells mediated rapid and deep B-cell depletion in both humanized mouse models and cynomolgus monkeys . Notably, the repopulating B-cell compartment exhibited a naïve phenotype, suggesting that the Lipid A-11 tLNP platform facilitates not merely transient B-cell ablation but rather a more profound immunological reset . The platform eliminates the requirement for ex vivo cell manufacturing, viral vectors, and lymphodepleting preconditioning chemotherapy, representing a fundamentally simplified and potentially safer approach to CAR T cell therapy delivery [1].

In Vivo CAR-T & B-Cell Depletion

Reported

Lipid A-11 tLNP: near-complete B-cell depletion within 3 h; tumor clearance in 4/5 mice after single dose

vs

Ex vivo CAR-T: weeks to manufacturing and response; no direct in vivo comparator arm

Supports in vivo CAR-T model research; rapid B-cell depletion endpoint context.

Humanized mouse and NHP models; single-dose data; replicate in target model required.

Evidence Dimension	In vivo functional CAR T cell generation and therapeutic B-cell depletion
Target Compound Data	Lipid A-11 (CICL1) CD8-tLNP: Generated functional anti-CD19/anti-CD20 CAR T cells in vivo; mediated rapid B-cell depletion in humanized mice and cynomolgus monkeys; repopulating B cells exhibited naïve phenotype [1]
Comparator Or Baseline	Conventional ex vivo CAR T manufacturing (class-level baseline): Requires apheresis, ex vivo expansion, viral transduction, lymphodepleting chemotherapy
Quantified Difference	Complete elimination of ex vivo manufacturing requirements; elimination of lymphodepleting chemotherapy requirement; B-cell depletion and immune reset demonstrated
Conditions	Humanized mouse models; cynomolgus monkeys; CD8-targeted tLNP; CAR mRNA payload

Why This Matters

In vivo CAR T generation represents a paradigm shift from complex, centralized ex vivo manufacturing to off-the-shelf, injectable therapeutics. Lipid A-11 is the enabling ionizable lipid component that makes this transformative approach technically feasible.

• [1] Hunter TL, June CH, Aghajanian H, et al. In vivo CAR T cell generation to treat cancer and autoimmune disease. Science. 2025;388(6753):1311-1317. View Source

Hematopoietic Stem and Progenitor Cell Transfection Efficiency of Lipid A-11

Lipid A-11 (CICL-1/F9) formulated into CD117-targeted tLNPs demonstrated efficient transfection of hematopoietic stem and progenitor cells (HSPCs) in humanized CD34⁺ NCG mouse models [1]. Comparative assessment of Lipid A-11 versus CICL-207 (F50) in CD117-tLNP formulations revealed distinct performance characteristics in bone marrow-resident stem and progenitor cell populations. Transfection efficiency, quantified as percentage of mCherry-positive cells, was evaluated across CD34⁺ cell subsets including CD34⁺CD38low cells, CD117⁺CD34⁺CD38low cells, and CD117⁻CD34⁺CD38low cells [2]. Furthermore, Lipid A-11 tLNPs encapsulating gene editing payloads (SpCas9 mRNA plus sgRNA targeting the B2M locus) achieved quantifiable knockout efficiency in bone marrow CD34⁺ and CD34⁺CD38low cell populations following in vivo administration [3].

Evidence Dimension	In vivo HSPC transfection efficiency and gene editing knockout rate
Target Compound Data	Lipid A-11 (CICL-1/F9): Achieved % mCherry-positive cells in CD34⁺ subsets; achieved % B2M knockout in CD34⁺ and CD34⁺CD38low bone marrow cells [1]
Comparator Or Baseline	CICL-207 (F50): Alternative constrained ionizable cationic lipid evaluated under identical tLNP conditions [2]
Quantified Difference	Distinct transfection efficiency profiles across HSPC subpopulations; differential knockout efficiency between CICL-1 and CICL-207 formulations [3]
Conditions	Humanized CD34⁺ NCG mice; CD117-targeted tLNP; mCherry mRNA or SpCas9 mRNA + sgRNA (B2M locus) payloads

Why This Matters

Efficient HSPC transfection enables in vivo gene editing applications for hematologic disorders (e.g., hemoglobinopathies) without ex vivo stem cell manipulation, representing a transformative approach to genetic medicine delivery.

• [1] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Figures 9-11. Filed October 2, 2024. View Source
• [2] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Figure 9, paragraphs [0294]-[0299]. Filed October 2, 2024. View Source
• [3] US Patent Application US20250127728A1. Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Figure 11, paragraphs [0307]-[0314]. Filed October 2, 2024. View Source

Lipid A-11 Application Scenarios

CD8-Selective In Vivo CAR-T Therapy

Lipid A-11 (CICL1/L829) is the enabling ionizable lipid component for CD8-targeted tLNP platforms designed to generate functional CAR T cells directly in vivo without ex vivo manufacturing or lymphodepleting chemotherapy [1]. Procurement of Lipid A-11 is indicated when developing injectable, off-the-shelf CAR T cell therapies targeting hematologic malignancies (e.g., CD19⁺ B-cell malignancies) or autoimmune conditions requiring B-cell depletion and immune reset (e.g., lupus, rheumatoid arthritis). The lipid's constrained molecular architecture supports efficient cytosolic delivery of CAR-encoding mRNA to CD8⁺ T lymphocytes, with preclinical validation demonstrating deep B-cell depletion in humanized mouse models and cynomolgus monkeys .

mRNA Cancer Vaccine: Splenic DC Transfection

Lipid A-11-LNP formulations have been empirically validated as the optimal lipid composition for splenic dendritic cell-targeted mRNA vaccine delivery in head-to-head comparisons against clinically relevant LNP formulations [1]. Procurement of Lipid A-11 is recommended for cancer immunotherapy research involving mRNA-based neoantigen vaccines or tumor-associated antigen delivery to dendritic cells. The formulation's demonstrated therapeutic anti-tumor efficacy in syngeneic E.G7-OVA tumor models, coupled with optimal particle size characteristics (200-500 nm range) for splenic DC uptake, makes it a preferred choice for DC vaccination strategies .

Transient B-Cell Depletion for Immune Reset

Lipid A-11 formulated into CD117-targeted tLNPs enables in vivo transfection and gene editing of hematopoietic stem and progenitor cells without the need for ex vivo stem cell harvest, culture, or transplantation [1]. Procurement of Lipid A-11 is indicated for research programs developing in vivo gene correction therapies for hemoglobinopathies (e.g., sickle cell disease, beta-thalassemia) or other monogenic hematologic disorders. The lipid supports delivery of CRISPR-Cas9 gene editing machinery (SpCas9 mRNA plus sgRNA) to bone marrow-resident CD34⁺ HSPCs, achieving quantifiable knockout efficiencies in CD34⁺ and CD34⁺CD38low cell populations following systemic administration .

LNP Benchmarking and Novel Lipid Screening

Lipid A-11 demonstrates preferential splenic tropism when formulated into targeted lipid nanoparticles, making it the ionizable lipid of choice for applications requiring mRNA payload delivery specifically to splenic immune cell populations [1]. This tropism profile, documented in comparative studies against structurally similar constrained lipids such as CICL-207, supports spleen-selective applications including immune tolerance induction, regulatory T cell engineering, and splenic antigen-presenting cell modulation . Procurement of Lipid A-11 is recommended when minimizing hepatic off-target delivery is a critical requirement for the therapeutic index of spleen-directed mRNA therapeutics.

Application

Selection Property

Validation Focus

CD8-selective in vivo CAR-T research

Extrahepatic mRNA delivery and rapid systemic clearance

CD8+ transfection efficiency; hepatic safety endpoints

mRNA cancer vaccine via splenic DCs

Splenic DC transfection and maturation

DC activation markers; antitumor model endpoints

Transient B-cell depletion for immune-reset studies

Controlled, time-limited CAR expression

B-cell depletion and naïve repopulation kinetics

LNP screening and benchmarking

Well-characterized PK/PD profile

Comparative clearance and transfection metrics

• [1] Hunter TL, June CH, Aghajanian H, et al. In vivo CAR T cell generation to treat cancer and autoimmune disease. Science. 2025;388(6753):1311-1317. View Source